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Compound of Interest

Compound Name: ST 198

Cat. No.: B1682475

Get Quote

For researchers, scientists, and drug development professionals working with ST-198, a potent

dopamine D3 receptor antagonist, stringent adherence to safety protocols is paramount to

ensure personal safety and maintain experimental integrity. This guide provides essential,

immediate safety and logistical information, including personal protective equipment (PPE),

handling procedures, and disposal plans.

Personal Protective Equipment (PPE)
Given that ST-198 is a research chemical with potential pharmacological activity, it should be

handled with care to avoid accidental exposure. The following table summarizes the

recommended PPE for handling ST-198 in a laboratory setting.[1][2][3]
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PPE Component Specification Purpose

Hand Protection

Nitrile or neoprene gloves,

powder-free. Consider double-

gloving for enhanced

protection.[1]

Prevents skin contact and

absorption of the chemical.

Eye Protection
Chemical-resistant safety

goggles with side shields.

Protects eyes from splashes

and airborne particles.[1]

Body Protection

A lab coat that covers the arms

and closes securely in the

front. For procedures with a

higher risk of splashing, an

impermeable gown is

recommended.

Protects skin and clothing from

contamination.

Respiratory Protection

Work in a well-ventilated area,

preferably within a chemical

fume hood, especially when

handling the powdered form to

avoid inhalation. For situations

where a fume hood is not

feasible, a fit-tested N95 or

higher-rated respirator should

be considered.

Minimizes the risk of inhaling

the compound.

Foot Protection Closed-toe shoes. Protects feet from spills.

Operational and Disposal Plans
Safe handling and disposal of ST-198 are critical to prevent contamination and environmental

hazards.

Handling and Storage
Handling:

Always handle ST-198 in a designated area, away from general laboratory traffic.
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Avoid the formation of dust and aerosols.

Use dedicated equipment (spatulas, weighing paper, etc.) and clean it thoroughly after use.

Do not eat, drink, or smoke in the area where ST-198 is handled.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Storage:

Store ST-198 in a tightly sealed, clearly labeled container.

Keep the container in a cool, dry, and well-ventilated place, away from incompatible

materials.

Access to the storage area should be restricted to authorized personnel.

Spill and Exposure Procedures
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Scenario Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Small Spill

Wearing appropriate PPE, gently cover the spill

with an absorbent material. Collect the material

into a sealed container for disposal. Clean the

spill area with a suitable solvent.

Large Spill

Evacuate the area and prevent entry. Contact

your institution's environmental health and

safety department for assistance.

Disposal Plan
All waste containing ST-198, including empty containers, contaminated PPE, and spill cleanup

materials, must be treated as hazardous chemical waste.

Collect all waste in a designated, sealed, and clearly labeled hazardous waste container.

Dispose of the waste through your institution's certified hazardous waste disposal program,

following all local, state, and federal regulations.

Experimental Workflow for Handling ST-198
The following diagram illustrates a standard workflow for safely handling ST-198 during a

typical laboratory experiment.
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Caption: A typical experimental workflow for handling ST-198.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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